Cas no 845548-14-3 (Phenol, 2-(4-chloro-5,6,7,8-tetrahydro-7-methyl-2-quinazolinyl)-)

• Product name: Phenol, 2-(4-chloro-5,6,7,8-tetrahydro-7-methyl-2-quinazolinyl)-
• CAS No: 845548-14-3
• MF: C₁₅H₁₅ClN₂O
• MW: 274.745402574539
• CID: 2139675

Phenol, 2-(4-chloro-5,6,7,8-tetrahydro-7-methyl-2-quinazolinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-7-methyl-5,6,7,8-tetrahydroquinazolin-2-yl)-phenol
• CID 136036874
• Phenol, 2-(4-chloro-5,6,7,8-tetrahydro-7-methyl-2-quinazolinyl)-

• Inchi： 1S/C15H15ClN2O/c1-9-6-7-10-12(8-9)17-15(18-14(10)16)11-4-2-3-5-13(11)19/h2-5,9,19H,6-8H2,1H3
• InChI Key： TZBNNXIRLGEWBA-UHFFFAOYSA-N
• SMILES： ClC1=C2C(CC(C)CC2)=NC(C2C=CC=CC=2O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 315
• Topological Polar Surface Area: 46

Experimental Properties

• Density: 1.258±0.06 g/cm3(Predicted)
• Boiling Point: 353.5±42.0 °C(Predicted)
• pka: 8.28±0.35(Predicted)